6-hydroxy-N-(pyridin-3-yl)pyrimidine-4-carboxamide

• IUPAC Name: 6-oxo-N-pyridin-3-yl-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C10H8N4O2/c15-9-4-8(12-6-13-9)10(16)14-7-2-1-3-11-5-7/h1-6H,(H,14,16)(H,12,13,15)
• InChI Key: OEQFPCIBIQAWPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)C2=CC(=O)NC=N2
• Molecular Formula: C10H8N4O2
• Molecular Weight: 216.20 g/mol

Description

Pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives are a class of compounds that have been synthesized for their biological activities. They are known to possess more cytotoxic activity than the reference drug imatinib. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

These derivatives can be synthesized using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Molecular Structure Analysis

The structures of synthetic derivatives were confirmed using FT-IR, 1 H-NMR, and 13 C-NMR spectra and elemental analysis.

Scientific Research Applications

Anticancer Activity

Research on pyrido[1,2-a]pyrimidine-3-carboxamide derivatives has demonstrated promising anticancer activity against several human cancer cell lines. These compounds were synthesized through a series of chemical reactions starting from 2(1H) pyridone, leading to novel compounds with significant inhibitory effects on cancer cell proliferation (Santhosh kumar et al., 2015).

Synthesis of Novel Compounds

Another study focused on the synthesis of novel pyrazolopyrimidines derivatives, which showed both anticancer and anti-5-lipoxygenase activities. These compounds were synthesized via condensation reactions, leading to a variety of derivatives with potential pharmacological applications (Rahmouni et al., 2016).

Optical and Electrochemical Properties

Y-shaped asymmetrical pyrimidines have been prepared to study their optical, electrochemical, and electrophysical characteristics. These studies are crucial for understanding the polymerizability of these compounds and their potential applications in materials science (Komissarova et al., 2017).

Antiviral Agents

Pyrimidine thioglycoside analogs have been synthesized and evaluated for their antiviral activity against SARS-COV-2 and Avian Influenza H5N1 virus strains. This research is part of the effort to discover new antiviral agents that can be effective against current and emerging viral threats (Abu-Zaied et al., 2021).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cdk2 , a protein kinase involved in regulating the cell cycle .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes such as inhibition of enzymatic activity .

Biochemical Pathways

Similar compounds have been shown to affect pathways related to cell cycle regulation .

Pharmacokinetics

Similar compounds have been evaluated for their pharmacokinetic profiles .

Result of Action

Similar compounds have been shown to have cytotoxic activities against certain cell lines .